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CAS No.: 68417-63-0

Cat. No.: B10817225

Get Quote

Abstract
Metanil yellow is a monoazo dye belonging to the class of non-permitted food colorants, yet it

is frequently encountered as an adulterant in various food products, particularly in developing

nations. Its bright, appealing yellow color and low cost contribute to its illicit use, despite

significant evidence of its toxicity. This technical guide provides a comprehensive overview for

researchers, toxicologists, and drug development professionals on the chemical structure,

physicochemical properties, synthesis, and toxicological profile of Metanil yellow.

Furthermore, it details validated, step-by-step analytical methodologies for its detection and

quantification in complex matrices, emphasizing the causality behind experimental choices to

ensure scientific integrity. This document serves as a critical resource for understanding and

combating the public health risks associated with this hazardous dye.

Introduction
Metanil yellow, also known as Acid Yellow 36, is a synthetic dye primarily used in industries for

coloring non-food items such as paper, leather, textiles, and detergents.[1] It is synthesized

through the diazotization of metanilic acid and its subsequent coupling with diphenylamine.[2]
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[3] Despite being explicitly banned for consumption under food safety regulations worldwide, its

use as an adulterant is rampant. It is commonly added to foods like turmeric powder, pulses

(like arhar dal), sweets, and other products to enhance their yellow color and perceived

freshness.[4][5]

The persistence of Metanil yellow in the food chain poses a significant public health concern.

Numerous animal studies have demonstrated its multi-organ toxicity, with pronounced adverse

effects on the nervous and hepatic systems.[4][6] Chronic consumption has been linked to

neurotoxic effects, including alterations in neurotransmitter levels and impaired learning

abilities.[7] Furthermore, it is considered a hepatotoxic agent, capable of inducing oxidative

stress and damaging liver tissues.[2] Given these risks, robust, sensitive, and reliable analytical

methods are paramount for regulatory monitoring and enforcement to safeguard consumer

health.

Chemical Identity and Structure
A thorough understanding of Metanil yellow's chemical nature is fundamental to developing

effective detection and mitigation strategies.

Nomenclature:

IUPAC Name: Sodium 3-[(4-anilinophenyl)diazenyl]benzenesulfonate[6][8]

Synonyms: Acid Yellow 36, C.I. 13065, Metanil yellow G[4][9]

Chemical Formula: C₁₈H₁₄N₃NaO₃S[8]

Molecular Weight: 375.38 g/mol [4][10]

The structure is characterized by a central azo group (-N=N-) linking two aromatic ring

systems. One ring is a benzenesulfonate group, which confers water solubility, while the other

is a diphenylamine moiety. The sodium salt form is the most common.

Caption: Chemical Structure of Metanil Yellow.

Physicochemical Properties
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The physical and chemical properties of Metanil yellow dictate its behavior in various matrices

and are crucial for developing analytical methods. It is typically an orange-yellow powder.[11]

Property Value / Description Source(s)

Physical State Yellow to orange powder/solid. [9][12]

Molecular Formula C₁₈H₁₄N₃NaO₃S [8]

Molar Mass 375.38 g·mol⁻¹ [4]

Melting Point > 250 °C [6]

Solubility Soluble in water (25g/L). [11]

λmax (in Water) 431-438 nm [13]

λmax (in Methanol) 410-420 nm [13]

pH Indicator Range
pH 1.2 (Red) to pH 3.2

(Yellow)
[4][6]

Synthesis Overview
The industrial synthesis of Metanil yellow is a classic example of azo coupling, a cornerstone

of dye chemistry. The process involves two primary stages: diazotization and azo coupling.

Causality in Synthesis:

Diazotization: Metanilic acid (3-aminobenzenesulfonic acid) is treated with nitrous acid

(HNO₂), typically generated in situ from sodium nitrite and a strong acid like hydrochloric acid

(HCl) at low temperatures (0-5 °C). The low temperature is critical to prevent the highly

unstable diazonium salt from decomposing. The electrophilic nitrosonium ion (NO⁺) attacks

the amino group of the metanilic acid, leading to the formation of a diazonium salt.

Azo Coupling: The resulting diazonium salt is a weak electrophile. It is then reacted with a

coupling agent, in this case, diphenylamine. Diphenylamine is an electron-rich aromatic

compound that readily undergoes electrophilic substitution. The coupling reaction occurs at

the para position of the diphenylamine, forming the characteristic -N=N- azo bridge that links

the two aromatic systems. The final product is the sodium salt of the azo dye.[2][3]
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Sample Preparation

HPLC-PDA Analysis

Food Sample (e.g., Turmeric)

Solvent Extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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